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Compound of Interest

Compound Name:
3-Amino-1,2-benzisoxazole-6-

carbonitrile

Cat. No.: B112330 Get Quote

Essential Safety and Handling Guide for 3-
Amino-1,2-benzisoxazole-6-carbonitrile
For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents like 3-Amino-1,2-benzisoxazole-6-carbonitrile are paramount

for laboratory safety and environmental responsibility. This guide provides crucial, immediate

safety and logistical information, including operational and disposal protocols.

Disclaimer: The toxicological properties of 3-Amino-1,2-benzisoxazole-6-carbonitrile have

not been thoroughly investigated. Therefore, it is essential to handle this compound with

caution, assuming it may be hazardous. Always consult with your institution's Environmental

Health and Safety (EHS) department for specific guidance.

Immediate Safety and Handling Precautions
When handling 3-Amino-1,2-benzisoxazole-6-carbonitrile, it is crucial to use appropriate

personal protective equipment (PPE) to minimize exposure.[1] The compound's structure,

featuring an aromatic amine and a nitrile group, suggests potential toxicity. Aromatic amines

can be toxic and may have carcinogenic properties, while nitrile compounds can be harmful if

they release hydrogen cyanide.[1]

Engineering Controls:
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Work in a well-ventilated area, preferably under a chemical fume hood.[2][3]

Personal Protective Equipment (PPE): A summary of recommended PPE is provided in the

table below.

PPE Item Specification

Eye Protection

Safety glasses with side shields or chemical

splash goggles meeting ANSI Z87.1 standards.

[4]

Hand Protection

Chemical-resistant gloves, such as nitrile

rubber.[4][5][6] Inspect gloves before use and

change if contaminated.

Body Protection
A laboratory coat must be worn and kept

buttoned.[4]

Respiratory

For operations that may generate dust or

aerosols, use a NIOSH/MSHA or European

Standard EN 149 approved respirator.[7]

Operational Plan: Step-by-Step Handling Protocol
Preparation: Before handling the compound, ensure the work area is clean and uncluttered.

Have all necessary equipment and materials, including waste containers, readily accessible.

Weighing and Transfer: Conduct all weighing and transfer operations within a chemical fume

hood to minimize inhalation exposure. Avoid the formation of dust.[2]

During the Experiment:

Avoid all personal contact, including inhalation and skin contact.[8]

Keep the container tightly closed when not in use.

Wash hands thoroughly after handling, before breaks, and at the end of the workday.[2]

Spill Management:
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In case of a spill, evacuate the area and ensure adequate ventilation.[3]

Wear appropriate PPE.

Use an inert absorbent material to contain the spill.[3]

Collect the absorbed material and any contaminated surfaces into a sealed, labeled

container for hazardous waste disposal.[3]

Report the spill to your laboratory supervisor and EHS department.[1]

Disposal Plan: Waste Management Protocol
Under no circumstances should 3-Amino-1,2-benzisoxazole-6-carbonitrile or its waste be

disposed of down the drain or mixed with general laboratory waste.[1][3]

Waste Segregation:

Isolate waste containing 3-Amino-1,2-benzisoxazole-6-carbonitrile. This includes any

contaminated materials such as filter paper, pipette tips, and gloves.[1]

Containerization:

Place solid and liquid waste into separate, clearly labeled, sealable, and chemically

compatible hazardous waste containers.[1][3]

Labeling:

The waste container must be clearly labeled with "Hazardous Waste," the full chemical

name "3-Amino-1,2-benzisoxazole-6-carbonitrile," the primary hazards (e.g., "Toxic,"

"Irritant"), and the date the waste was first added.[1]

Storage:

Store sealed hazardous waste containers in a designated, well-ventilated satellite

accumulation area, away from incompatible materials.[1]

Final Disposal:
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Arrange for the disposal of the hazardous waste through your institution's licensed

hazardous waste disposal service.[1]

Workflow for Safe Handling and Disposal
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Caption: Workflow for the safe handling and disposal of 3-Amino-1,2-benzisoxazole-6-
carbonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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